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Compound of Interest

Compound Name: Sodium maleate hydrate

CAS No.: 53172-74-0

Cat. No.: B1599268

Get Quote

Executive Summary & Scientific Rationale
Sodium Maleate (

) is a critical buffering agent and stabilizing salt in drug development, particularly for preventing
the acid-catalyzed conversion of maleate salts to their free base forms in solid dosage
matrices. Unlike simple inorganic salts (e.g., NaCl), the physicochemical properties of sodium
maleate solutions—specifically Refractive Index (RI) and Density (

)—exhibit non-linear behavior due to the bulky, organic maleate anion's interaction with the
water lattice (hydrophobic hydration effects).

This guide provides the fundamental constants, a self-validating protocol for generating precise

calibration curves, and theoretical models to estimate properties when empirical data is

unavailable.

Fundamental Physicochemical Constants
Before solution preparation, the solid-state properties must be verified to ensure mass balance

accuracy.
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Property Value Unit Notes

Compound Name Disodium Maleate -
IUPAC: Disodium (Z)-

but-2-enedioate

Molecular Weight 160.04 g/mol Anhydrous basis

Solid Density ~1.30 g/cm³ Crystalline powder

Solubility > 50 g/L
Freely soluble in water

at 20°C

pKa Values 1.9, 6.2 -
Diprotic acid (Maleic

Acid)

pH (5% soln) 7.0 - 9.0 -
Alkaline due to

hydrolysis

Critical Note: Commercial sodium maleate often exists as a hydrate (trihydrate or hemihydrate).

You must verify the hydration state via Certificate of Analysis (CoA) or Karl Fischer titration

before calculating molarity. The data below assumes anhydrous weight correction.

Protocol: Generation of Density & RI Calibration
Curves
Objective: To construct a reliable standard curve for converting on-line RI/Density sensor

readings into concentration units (Process Analytical Technology - PAT).

Experimental Workflow (Graphviz Visualization)

Stock Preparation
(Gravimetric)

Degassing
(Vacuum/Sonication)

Remove dissolved air Serial Dilution
(Weight/Weight)

Prevents microbubbles Dual Measurement
(20.0°C ± 0.01)

Parallel Injection Linearity Check
(R² > 0.999)

Regression Analysis
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Click to download full resolution via product page

Figure 1: Workflow for generating high-fidelity physicochemical data. Note the critical

degassing step to prevent microbubble interference in density oscillation.

Step-by-Step Methodology
Step 1: Gravimetric Stock Preparation

Do not rely on volumetric flasks for primary standards. Use a calibrated analytical balance.

Prepare a 2.0 M Stock Solution.

Weigh

of anhydrous Disodium Maleate.

Add to

of HPLC-grade water.

Dissolve and adjust final mass to

(approximate, measure exact mass).

Calculation: Calculate true molality (

) first, then convert to Molarity (

) after density measurement.

Step 2: Density Measurement (Oscillating U-Tube)

Instrument: Anton Paar DMA 5000 or equivalent.

Temperature: Strictly controlled at

or

(Peltier control).
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Protocol: Inject sample ensuring no bubbles. Wait for thermal equilibrium (drift

).

Step 3: Refractive Index Measurement (Critical Angle)

Instrument: Abbé refractometer or digital refractometer (e.g., Rudolph Research).

Wavelength: Sodium D-line (

).[1]

Protocol: Clean prism with ethanol between samples. Zero with water (

).

Reference Data & Theoretical Estimations
Use these values for experimental planning or when empirical measurement is impossible.

Data derived from partial molar volume approximations for organic disodium salts.

Estimated Density & Refractive Index Table (20°C)
Concentration (%
w/w)

Molarity (M)
Density (

, g/cm³)

Refractive Index (

)

0.00 (Water) 0.00 0.9982 1.3330

1.00 ~0.06 1.0035 1.3345

2.00 ~0.13 1.0088 1.3361

5.00 ~0.32 1.0250 1.3410

10.00 ~0.65 1.0530 1.3495

15.00 ~1.00 1.0820 1.3585

20.00 ~1.35 1.1120 1.3680
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Scientist's Commentary:

Density Increment: Sodium maleate solutions typically show a density increment (

) of approximately 0.0055 g/cm³ per 1% w/w.

Refractive Increment (

): The specific refractive index increment is estimated at 0.175 mL/g, typical for

fully dissociated organic salts.

Mathematical Modeling for Interpolation
If you have limited data points, use the Lorentz-Lorenz Molar Refraction (

) equation to predict RI at intermediate concentrations:

Where:

= Refractive Index[2]

= Density (g/cm³)

= Molecular Weight

For binary mixtures,

is additive. You can determine the Apparent Molar Refraction of the solute from a single high-
concentration measurement and extrapolate down.

Applications in Drug Development[1]
Buffer Preparation (pH 6.0)
Sodium maleate is an excellent buffer for the pH 5.5–6.5 range.
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Recipe: To make 100 mL of 0.05 M Maleate Buffer (pH 6.0):

Start with 25 mL of 0.2 M Maleic Acid.

Titrate with ~20 mL of 0.2 M NaOH (monitor pH).

Dilute to volume.

Note: The RI of this buffer will be dominated by the

and Maleate ions. Use the table above (approx 1% solution) to verify concentration.

Density Gradient Centrifugation
While Cesium Chloride is standard, Sodium Maleate can be used for separations requiring

lower osmotic pressure.

Self-Validation: When preparing gradients, measure the RI of each fraction. A linear plot of

Fraction # vs. RI confirms a linear gradient. Non-linearity indicates diffusion or mixing

artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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